3,5-Bis-(2,2,2-trifluoro-ethoxy)-benzaldehyde

• Molecular Formula: C11H8F6O3
• Molecular Weight: 302.17 g/mol
• IUPAC Name: 3,5-bis(2,2,2-trifluoroethoxy)benzaldehyde
• InChI: InChI=1S/C11H8F6O3/c12-10(13,14)5-19-8-1-7(4-18)2-9(3-8)20-6-11(15,16)17/h1-4H,5-6H2
• InChI Key: HYPTXUXUFBLSSO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1OCC(F)(F)F)OCC(F)(F)F)C=O

Description

3,5-Bis-(2,2,2-trifluoro-ethoxy)-benzaldehyde is a useful research compound. Its molecular formula is C11H8F6O3 and its molecular weight is 302.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,5-dihydroxybenzaldehyde (2.0 g, 14.5 mmol) in DMF (35 mL) was added potassium carbonate (11.0 g, 80.0 mmol) and 1,1,1-trifluoro-2-iodoethane (33.3 g, 160 mmol). The reaction mixture was heated I a sealed reactor at 50° C. for 7 days. The mixture was filtered and washed with ethyl acetate. The filtrate was added water and the organic phase isolated. The aqueous phase was extracted once more with ethyl acetated. The combined organic phases were dried (MgSO4), filtered and concentrated in vacuo. The residue was purified by flash chromatography eluting with toluene to give 906 mg (18%) of 3,5-bis-(2,2,2-trifluoro-ethoxy)-benzaldehyde. 1H NMR (CDCl3, 300 MHz) δ: 4.43 (q, 4H), 6.85 (t, 1H), 7.15 (d, 2H), 9.95 (s, 1H).